Cas no 70073-58-4 (Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate)

Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate structure
70073-58-4 structure
Product Name:Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate
CAS No:70073-58-4
MF:C10H17O4P
MW:232.213344335556
CID:547761
PubChem ID:11042605
Update Time:2025-04-19

Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (3-methyl-2-oxo-5-heptynyl)-, dimethyl ester
    • 1-dimethoxyphosphoryl-3-methylhept-5-yn-2-one
    • Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate
    • Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate
    • Inchi: 1S/C10H17O4P/c1-5-6-7-9(2)10(11)8-15(12,13-3)14-4/h9H,7-8H2,1-4H3
    • InChI Key: QAQKMSOVMMCNSE-UHFFFAOYSA-N
    • SMILES: P(CC(C(C)CC#CC)=O)(=O)(OC)OC

Computed Properties

  • Exact Mass: 232.08651
  • Monoisotopic Mass: 232.08644602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D473645-5mg
Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate
70073-58-4
5mg
$173.00 2023-05-18
TRC
D473645-25mg
Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate
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25mg
$506.00 2023-05-18
TRC
D473645-100mg
Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate
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100mg
$1499.00 2023-05-18
Chemenu
CM143191-100g
1-dimethoxyphosphoryl-3-methylhept-5-yn-2-one
70073-58-4 98%
100g
$5385 2024-07-24

Dimethyl (3-Methyl-2-oxohept-5-yn-1-yl)phosphonate Related Literature

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